Cas no 1803896-06-1 (5-Bromomethyl-2-cyano-1H-benzimidazole)

• Product Name: 5-Bromomethyl-2-cyano-1H-benzimidazole
• CAS No: 1803896-06-1
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 4826201
• Update Time: 2025-05-22

5-Bromomethyl-2-cyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2-cyano-1H-benzimidazole

• Inchi： 1S/C9H6BrN3/c10-4-6-1-2-7-8(3-6)13-9(5-11)12-7/h1-3H,4H2,(H,12,13)
• InChI Key： JIGISIXMKRDHLT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)NC(C#N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5

Additional information on 5-Bromomethyl-2-cyano-1H-benzimidazole

5-Bromomethyl-2-cyano-1H-benzimidazole: A Comprehensive Overview

5-Bromomethyl-2-cyano-1H-benzimidazole (CAS No. 1803896-06-1) is a versatile heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the benzimidazole family, which is renowned for its unique electronic properties and structural versatility. The presence of a bromomethyl group at the 5-position and a cyano group at the 2-position introduces distinct functional groups that enhance its reactivity and applicability in various chemical transformations.

The synthesis of 5-Bromomethyl-2-cyano-1H-benzimidazole typically involves multi-step processes, often starting from readily available starting materials such as o-phenylenediamine or its derivatives. The introduction of the cyano group and bromomethyl group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining product quality.

One of the most intriguing aspects of 5-Bromomethyl-2-cyano-1H-benzimidazole is its role as a building block in constructing advanced materials. Its ability to form stable coordination complexes with transition metals has made it valuable in the development of catalysts for organic reactions. For instance, researchers have utilized this compound to create palladium-based catalysts for cross-coupling reactions, demonstrating exceptional efficiency and selectivity.

In the realm of pharmacology, 5-Bromomethyl-2-cyano-1H-benzimidazole has shown promise as a lead compound for drug discovery. Its structural features allow for modulation of biological activity through strategic substitution patterns. Recent studies have explored its potential as an anti-inflammatory agent, where it exhibits significant activity against inflammatory pathways without causing cytotoxicity to healthy cells.

The electronic properties of 5-Bromomethyl-2-cyano-1H-benzimidazole also make it a compelling candidate for applications in optoelectronics. Its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) has been extensively studied. Researchers have reported improved device performance, including higher luminous efficiency and longer operational lifetimes, when this compound is incorporated into OLED architectures.

Moreover, 5-Bromomethyl-2-cyano-1H-benzimidazole has found utility in the field of polymer chemistry. It serves as a monomer for synthesizing novel polymeric materials with tailored properties, such as enhanced thermal stability and mechanical strength. These polymers are being explored for use in high-performance composites and advanced coatings.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular behavior of 5-Bromomethyl-2-cyano-1H-benzimidazole. Quantum mechanical simulations have revealed its electronic structure and reactivity patterns at an unprecedented level of detail, aiding in the design of more efficient chemical processes.

In conclusion, 5-Bromomethyl-2-cyano-1H-benzimidazole stands out as a multifaceted compound with applications spanning diverse scientific disciplines. Its unique combination of functional groups and structural features continues to inspire innovative research directions, solidifying its position as an essential molecule in modern chemistry.